2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[1-[2-(diethylamino)ethyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H30N4O2S/c1-4-25(5-2)13-14-26-19-8-6-7-18(19)21(24-22(26)28)29-15-20(27)23-17-11-9-16(3)10-12-17/h9-12H,4-8,13-15H2,1-3H3,(H,23,27)
• InChI Key: XBWHRTAQYUZOEC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C2=C(CCC2)C(=NC1=O)SCC(=O)NC3=CC=C(C=C3)C
• Molecular Formula: C22H30N4O2S
• Molecular Weight: 414.6 g/mol

Description

2-((1-(2-(diethylamino)ethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C22H30N4O2S and its molecular weight is 414.57. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Research on pyrimidinone and oxazinone derivatives, synthesized from citrazinic acid, indicates significant antimicrobial activity. These compounds, including a range of pyridines, pyrimidinones, and oxazinones fused with thiophene rings, demonstrated good antibacterial and antifungal activities, comparable to reference drugs like streptomycin and fusidic acid (Hossan et al., 2012). Such findings suggest that derivatives of the given compound could potentially be explored for antimicrobial properties.

Anti-inflammatory Applications

Synthesis and pharmacological screening of heterocyclic systems, including pyrimidinones and oxazinones fused to a thiophene moiety, revealed good anti-inflammatory activity. These compounds were synthesized using citrazinic acid and showed activity comparable to Prednisolone®, a reference drug (Amr et al., 2007). This indicates that structurally related compounds to the one may have potential as anti-inflammatory agents.

Synthesis of Heterocyclic Compounds

The synthesis of novel heterocyclic compounds incorporating thiadiazole, pyrrole, pyridine, and other moieties has been investigated for their potential insecticidal properties against Spodoptera littoralis (Fadda et al., 2017). Although the focus here is on insecticidal activity, the synthesis methods and the structural diversity of the compounds prepared could provide valuable insights for the development of new compounds with varied biological activities, including those structurally related to the compound .